2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-13-5-3-9(7-12(13)16)8-2-4-10(14(17)18)11(15)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: KLHJNDZADVFXRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID40690166
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261907-17-8

Description

2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid (CFMBA) is a compound of great interest to the scientific community due to its potential applications in a variety of fields. CFMBA is a carboxylic acid with a molecular formula of C9H7ClFO3 and a molecular weight of 216.59 g/mol. It is a white solid at room temperature, with a melting point of 81-83°C and a boiling point of 302-304°C. CFMBA is soluble in water, methanol, and ethanol, and is insoluble in ether, chloroform, and benzene.

Scientific Research Applications

2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been studied extensively and has been found to have a variety of potential applications in the scientific community. It has been used as a reagent in the synthesis of several compounds, including 2-chloro-4-(3-fluorophenyl)benzoic acid, 4-(3-fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, and 4-(3-fluoro-4-methoxyphenyl)-2-thiobenzoic acid. It has also been used as a catalyst in organic reactions, such as the synthesis of α-amino nitriles and the synthesis of pyridine derivatives.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% is not fully understood, but it is believed to involve the formation of an intermediate anion that is stabilized by hydrogen bonding. This anion then reacts with a nucleophile, such as a carboxylic acid, to form a new product.
Biochemical and Physiological Effects
2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to possess antibacterial and antifungal activity, and it has been used to treat the symptoms of certain infections. It has also been shown to possess anti-inflammatory and analgesic properties, and it has been used to treat the symptoms of arthritis and other inflammatory conditions.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% in laboratory experiments is its low cost and ease of synthesis. Additionally, it is a relatively safe compound, and it has been found to have a variety of potential applications. However, there are several limitations to its use in laboratory experiments. For example, 2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% is relatively unstable, and it can be difficult to isolate and purify. Additionally, it is not soluble in many common solvents, and it can be difficult to work with in aqueous solutions.

Future Directions

There are a variety of potential future directions for the study of 2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%. It could be further studied for its potential applications in medicine and agriculture. Additionally, it could be studied for its potential use as a catalyst in organic synthesis. It could also be studied for its potential use as a food preservative or as a green solvent in industrial processes. Finally, it could be studied for its potential use in the synthesis of other compounds, such as polymers, dyes, and pharmaceuticals.

Synthesis Methods

The synthesis of 2-Chloro-4-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% can be achieved through several different methods. The most common method involves the reaction of 4-methoxybenzoic acid with 2-chloro-3-fluorobenzoyl chloride. This reaction is typically conducted in an inert atmosphere at a temperature of 0-5°C. The product is then purified and isolated by recrystallization or column chromatography.